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Compound of Interest

Compound Name: Maleic Hydrazide

Cat. No.: B159416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the diethanolamine (DEA) and potassium

(K) salts of maleic hydrazide, a widely used plant growth regulator. Maleic hydrazide
functions by inhibiting cell division, effectively controlling sucker growth in tobacco and

preventing sprouting in stored crops like potatoes and onions.[1][2][3] The active ingredient,

maleic hydrazide, has low water solubility, necessitating its formulation as a salt to improve

efficacy.[4] This analysis details the physicochemical properties, biological activity, toxicological

profiles, and performance of its two primary salt formulations, supported by experimental data

and protocols.

Physicochemical Properties
The formulation of maleic hydrazide as a salt significantly enhances its water solubility, a

critical factor for its absorption and translocation within the plant. The potassium salt offers a

substantial solubility advantage over both the free acid and the historically used diethanolamine

salt.
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Property
Maleic Hydrazide
(Free Acid)

Diethanolamine
Salt

Potassium Salt

Molecular Weight 112.09 g/mol [2] 217.22 g/mol [5] ~150.18 g/mol [1]

Physical State
Odorless white

solid[2]

Clear golden-brown

liquid[5]
White crystalline solid

Water Solubility (at

25°C)
~6,000 mg/L[2] Water soluble

300,000 - 400,000

mg/L

Biological Activity and Mode of Action
Upon application to foliage, maleic hydrazide is absorbed and transported systemically via

both xylem and phloem to regions of active cell division (meristematic tissues), such as axillary

buds and tuber eyes.[6][7] Its primary mode of action is the inhibition of mitosis, which stops

the formation of new cells but does not affect the enlargement of existing ones.[3][8] This

selective action prevents the growth of suckers or sprouts without killing the plant.[7] The

precise biochemical mechanism is thought to involve disruption of nucleic acid synthesis,

potentially acting as a uracil antimetabolite.[9]
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Sample Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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